Cas no 131110-40-2 (4-Chloro-3-(2-chloroethyl)cinnoline)

• Product Name: 4-Chloro-3-(2-chloroethyl)cinnoline
• CAS No: 131110-40-2
• MF: C₁₀H₈Cl₂N₂
• MW: 227.089920043945
• CID: 3167333
• PubChem ID: 20072752
• Update Time: 2025-07-16

4-Chloro-3-(2-chloroethyl)cinnoline Chemical and Physical Properties

Names and Identifiers

• GVCVEPRACVYZMJ-UHFFFAOYSA-N
• SCHEMBL9864036
• Cinnoline, 4-chloro-3-(2-chloroethyl)-
• 4-chloro-3-(2-chloroethyl) cinnoline
• 131110-40-2
• PCC59423
• 3-(2-Chloroethyl)-4-chlorocinnoline
• 4-chloro-3-(2-chloroethyl)cinnoline
• 4-Chloro-3-(2-chloroethyl)cinnoline

• Inchi： 1S/C10H8Cl2N2/c11-6-5-9-10(12)7-3-1-2-4-8(7)13-14-9/h1-4H,5-6H2
• InChI Key： GVCVEPRACVYZMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(CCCl)N=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 226.0064537g/mol
• Monoisotopic Mass: 226.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 4-Chloro-3-(2-chloroethyl)cinnoline

4-Chloro-3-(2-chloroethyl)cinnoline: A Comprehensive Overview

4-Chloro-3-(2-chloroethyl)cinnoline, also known by its CAS number 131110-40-2, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of cinnolines, which are bicyclic aromatic compounds consisting of a pyridine ring fused with a benzene ring. The presence of two chlorine substituents in its structure—specifically at the 4-position and as part of a 2-chloroethyl group at the 3-position—confers unique chemical and physical properties to this molecule.

The synthesis of 4-Chloro-3-(2-chloroethyl)cinnoline has been extensively studied, with researchers exploring various routes to optimize yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium or copper complexes. These methods not only enhance the reaction efficiency but also reduce the environmental footprint, aligning with the growing emphasis on sustainable chemical practices.

In terms of applications, 4-Chloro-3-(2-chloroethyl)cinnoline has shown promise in several domains. In pharmacology, it has been investigated as a potential lead compound for drug development, particularly in targeting specific protein kinases involved in cancer pathways. Its ability to modulate these enzymes makes it a valuable candidate for anti-cancer therapies. Recent studies have demonstrated its efficacy in inhibiting key oncogenic kinases, suggesting potential for further development into clinical trials.

The material science community has also taken interest in this compound due to its electronic properties. Research indicates that 4-Chloro-3-(2-chloroethyl)cinnoline can serve as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its planar structure and conjugated π-system facilitate charge transport, making it suitable for applications in optoelectronic devices.

Safety considerations are paramount when handling any chemical compound, and 4-Chloro-3-(2-chloroethyl)cinnoline is no exception. While it is not classified as a hazardous substance under standard conditions, proper handling protocols should be followed to ensure worker safety and environmental protection. This includes wearing appropriate personal protective equipment (PPE) and adhering to laboratory safety guidelines.

In conclusion, 4-Chloro-3-(2-chloroethyl)cinnoline, with its CAS number 131110-40-2, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.